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Compound of Interest

Compound Name: Boc-Asp(OcHx)-OH

Cat. No.: B1336527 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like N-α-tert-Butoxycarbonyl-L-aspartic acid β-cyclohexyl ester

(Boc-Asp(OcHx)-OH) are paramount for ensuring laboratory safety and environmental

compliance. This guide provides a comprehensive, step-by-step protocol for the proper

handling and disposal of Boc-Asp(OcHx)-OH, aligning with best practices in laboratory

operations.

Immediate Safety and Handling Precautions
While some sources indicate that Boc-Asp(OcHx)-OH poses no health hazard beyond that of

ordinary combustible materials, it is prudent to handle this compound with care.[1] Before

initiating any procedures, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or other appropriate protective eyeglasses.[2]

Hand Protection: Use chemical-resistant gloves and inspect them before use.[2]

Body Protection: A laboratory coat or other suitable protective clothing should be worn to

prevent skin contact.[1]
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Respiratory Protection: If there is a risk of dust formation, a Type N95 (US) respirator is

recommended.[2]

Handle Boc-Asp(OcHx)-OH in a well-ventilated place to avoid the formation of dust.[1] Avoid

contact with skin and eyes.[1]

Key Chemical and Physical Properties
A foundational aspect of safe handling and disposal is a clear understanding of the substance's

properties. The following table summarizes the key quantitative data for Boc-Asp(OcHx)-OH.

Property Value

CAS Number 73821-95-1[2][3]

Molecular Formula C₁₅H₂₅NO₆[1][3][4]

Molecular Weight 315.36 g/mol [2][4]

Appearance White to slight yellow to beige powder[2]

Melting Point 93-95 °C[2]

Storage Temperature 2-30°C

Storage Class 11 - Combustible Solids[2]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of Boc-Asp(OcHx)-OH from receipt to use in

peptide synthesis.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
https://www.benchchem.com/product/b1336527?utm_src=pdf-body
https://www.chemicalbook.com/msds/boc-asp-ochx-oh.pdf
https://www.chemicalbook.com/msds/boc-asp-ochx-oh.pdf
https://www.benchchem.com/product/b1336527?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
http://www.chemcd.com/wiki/73821-95-1.html
https://www.chemicalbook.com/msds/boc-asp-ochx-oh.pdf
http://www.chemcd.com/wiki/73821-95-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Asp_OcHx_-OH
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Asp_OcHx_-OH
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15398
https://www.benchchem.com/product/b1336527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling Boc-Asp(OcHx)-OH
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Safe handling workflow for Boc-Asp(OcHx)-OH.
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Disposal Plan: Step-by-Step Procedure
Proper disposal of Boc-Asp(OcHx)-OH and its contaminated materials is crucial for

environmental safety.

Containment of Waste:

Solid Waste: Carefully sweep up any solid Boc-Asp(OcHx)-OH, avoiding dust generation,

and place it into a suitable, sealed, and clearly labeled container for chemical waste.[1][5]

Contaminated Materials: Any items that have come into contact with Boc-Asp(OcHx)-OH,

such as weighing paper, gloves, or wipes, should be collected in a separate, sealed

container and treated as chemical waste.[5]

Solutions: If Boc-Asp(OcHx)-OH is in a solution, absorb the liquid with an inert material

like vermiculite or sand, and then place it in a suitable, sealed container for disposal.[5]

Labeling:

Clearly label the waste container with "Chemical Waste" and the full chemical name: "Boc-
Asp(OcHx)-OH" or "N-α-tert-Butoxycarbonyl-L-aspartic acid β-cyclohexyl ester".[5]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated chemical

waste accumulation area, away from incompatible materials.[5]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[5]

Under no circumstances should Boc-Asp(OcHx)-OH be disposed of down the drain or in

regular trash.[5]
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Disposal Workflow for Boc-Asp(OcHx)-OH
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Disposal workflow for Boc-Asp(OcHx)-OH.

Accidental Release Measures
In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE.[1] For

small spills, carefully sweep up the solid material, place it in a labeled waste container, and

clean the area.[5] For large spills, evacuate the area and contact your institution's EHS or

emergency response team.[5] Remove all sources of ignition and use spark-proof tools.[1]

First-Aid Measures
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If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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